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Compound of Interest

Compound Name: 2-methyl-4-nitro-2-butanol
CAS No.: 72183-50-7
Cat. No.: B3280757
Get Quote
. J

Status: Operational Priority Level: Critical (Class 4.1 Flammable Solids/Liquids & Energetic
Hazards) Ticket Context: Thermal runaway prevention, safe distillation, and storage stability.

. Core Directive: The "Hidden" Instability

Unlike their aromatic counterparts (e.g., TNT, nitrobenzene), aliphatic nitro compounds possess
a unique mechanism of instability: aci-nitro tautomerism.

In the presence of even trace bases or metal surfaces, the alpha-proton is removed, shifting
the equilibrium from the neutral nitro form to the nitronic acid (aci) form. This form is
significantly more shock-sensitive and thermally unstable. Treat every aliphatic nitro compound
as a potential energetic material.

Module 1: Rapid Diagnostic & Triage (FAQ)
Use this section for immediate assessment of material status.

Q1: I found an old bottle of nitroalkane (e.g., nitromethane, 1-nitropropane) in the back of the
cabinet. The liquid has turned yellow/brown. Is it safe? A:Do not open it. The color change likely
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indicates the formation of NOx species or polymerization products, signaling that autocatalytic
decomposition has begun.

e Mechanism: Decomposition of nitro compounds is often autocatalytic; the byproducts (NO2,
NO) accelerate the reaction.

» Action: Tag the bottle "Do Not Touch — Potential Peroxide/Shock Hazard" and contact your
hazardous waste disposal team immediately. Do not attempt to neutralize it yourself.[1]

Q2: Can | distill my reaction mixture to remove the nitro solvent? A:Proceed with extreme
caution. Distillation is the highest-risk operation for these compounds.

e The Risk: Concentrating the residue increases the boiling point and the concentration of
thermal byproducts. If the temperature exceeds the Onset Temperature (

), a runaway explosion can occur.

e Rule of Thumb: Never heat the pot temperature above 100°C. Always use high vacuum to
lower the boiling point.

Q3: My DSC (Differential Scanning Calorimetry) data shows an exotherm starting at 200°C. Is it
safe to run my reaction at 150°C? A:NO.

e The "Rule of 100": A common safety margin is

e Reasoning: DSC is run on a milligram scale. On a gram or kilogram scale, heat dissipation is
slower (lower surface-area-to-volume ratio), meaning the "onset" of runaway will happen at a
much lower temperature than the DSC suggests.

Module 2: Storage & Stability Protocols

Preventing the formation of the sensitive aci-nitro tautomer.

The Aci-Nitro Threat

Aliphatic nitro compounds exist in equilibrium:
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The form on the right (aci-nitro) forms salts with bases that are highly explosive (e.g., sodium

nitromethane is shock-sensitive).

Storage Guidelines

Parameter Requirement

Scientific Rationale

Dark amber glass or HDPE.
NO METAL.

Container

Metals (Fe, Zn, Cu) can
catalyze decomposition or form
shock-sensitive salts. Light

accelerates radical formation.

Atmosphere Nitrogen or Argon blanket.[2]

Oxygen promotes peroxide
formation; moisture can
hydrolyze the nitro group (Nef

reaction).

Incompatibles AMINES, BASES, ACIDS.

Amines facilitate proton
abstraction, rapidly generating

the explosive aci-nitronate salt.

Radical scavengers (e.g.,
BHT) if permitted.

Stabilizers

Intercepts free radicals
generated during early-stage

homolysis of the C-N bond.

Module 3: Reaction Monitoring & Processing

(Troubleshooting)

Visualizing the Safety Decision Matrix

Before utilizing an aged or unknown sample, follow this logic flow to determine safety.

© 2026 BenchChem. All rights reserved. 3/8

Tech Support


https://ehs.gatech.edu/distillations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3280757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Assessment of Aliphatic
Nitro Compound
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Figure 1: Decision tree for assessing the safety of aliphatic nitro compounds prior to use.

Critical Protocol: Safe Distillation

Objective: Remove solvent without triggering thermal runaway.

¢ Pre-Distillation Check:
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o Ensure the mixture is neutral or slightly acidic. Never distill a basic nitro mixture (risk of
aci-salt explosion).

o Verify absence of peroxides.[3]
e Equipment Setup:
o Use a Blast Shield.
o Use a Vacuum Manifold capable of <10 mbar.

o No ground glass joints on the heating side if possible (friction can initiate detonation in dry
residue); use Teflon sleeves.

e The Process:
o Maximum Bath Temperature: 60°C (adjust vacuum to boil at this T).

o The "80% Rule": Never distill to dryness. Leave at least 20% of the volume in the pot. The
residue contains the concentrated thermal byproducts and shock-sensitive oligomers.

o Quench: Backfill with Nitrogen, not air.

Quantitative Hazard Data

Data sourced from DSC studies on nitroalkanes.
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Decomposition
Onset Temp (

Compound ST Relative Hazard
)
)
EXTREME (High
Nitromethane ~350°C (pure) > 1000 J/g energy, shock
sensitive)
Nitroethane ~300°C ~ 800 J/g HIGH
) HIGH (Carcinogen +
2-Nitropropane ~280°C ~ 600 J/g i
Energetic)
) ] CRITICAL (Catalyzed
Nitro-residue < 150°C Unknown ) »
by impurities)
Note:

drops drastically (by >100°C) in the presence of bases (NaOH, amines) or metal oxides.

Module 4: Emergency Response & Disposal
Scenario: Spillage in the Fume Hood

Do NOT use paper towels. Paper towels increase surface area and can become
flammable/explosive wicks when dried.

» Evacuate the immediate area.
» Eliminate Ignition Sources.
e Absorb using an inert material: Vermiculite or Sand.[4]

o Neutralization (if safe): Treat the absorbed material with dilute acid (e.g., 1M acetic acid) to
ensure the compound remains in the neutral form, avoiding the formation of sensitive
nitronate salts.

o Disposal: Package in a dedicated container labeled "Organic Peroxide/Oxidizer Hazard." Do
not mix with general organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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